Cas no 35414-25-6 (1-Heptanaminium, N,N,N-triheptyl-)
35414-25-6 structure
Product Name:1-Heptanaminium, N,N,N-triheptyl-
CAS No:35414-25-6
MF:C28H60N
MW:410.782709121704
CID:1476814
PubChem ID:77072
Update Time:2025-04-21
1-Heptanaminium, N,N,N-triheptyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanaminium, N,N,N-triheptyl-
- tetraheptylazanium
- TAA7
- 35414-25-6
- InChI=1/C28H60N/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4/h5-28H2,1-4H3/q+1
- YFZDLRVCXDBOPH-UHFFFAOYSA-
- n,n,n-triheptylheptan-1-aminium
- DTXSID00275751
- SCHEMBL272990
- Tetraheptylammonium
- tetraheptylazanium bromide
- STL483815
-
- Inchi: 1S/C28H60N/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4/h5-28H2,1-4H3/q+1
- InChI Key: YFZDLRVCXDBOPH-UHFFFAOYSA-N
- SMILES: [N+](CCCCCCC)(CCCCCCC)(CCCCCCC)CCCCCCC
Computed Properties
- Exact Mass: 410.4729
- Monoisotopic Mass: 410.472575918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 29
- Rotatable Bond Count: 24
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Heptanaminium, N,N,N-triheptyl- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
35414-25-6 (1-Heptanaminium, N,N,N-triheptyl-) Related Products
- 1116-76-3(Trioctylamine)
- 1120-24-7(N,N-dimethyldecylamine)
- 4088-22-6(N-Methyldioctadecylamine)
- 7378-99-6(dimethyl(octyl)amine)
- 112-75-4(N,N-Dimethyltetradecylamine)
- 124-28-7(N,N-Dimethyloctadecan-1-amine)
- 4455-26-9(Methyldioctylamine)
- 10108-86-8(N,N,N-Trimethyloctan-1-aminium chloride)
- 112-69-6(N,N-Dimethylhexadecylamine)
- 626-67-5(1-METHYLPIPERIDINE)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk